Beclotiamine Hydrochloride
Beclotiamine Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
7275-24-3
VCID:
VC0131149
InChI:
InChI=1S/C12H16ClN4S.2ClH/c1-8-11(3-4-13)18-7-17(8)6-10-5-15-9(2)16-12(10)14;;/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16);2*1H/q+1;;/p-1
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.Cl.[Cl-]
Molecular Formula:
C12H17Cl3N4S
Molecular Weight:
355.7 g/mol
Beclotiamine Hydrochloride
CAS No.: 7275-24-3
Reference Standards
VCID: VC0131149
Molecular Formula: C12H17Cl3N4S
Molecular Weight: 355.7 g/mol
| CAS No. | 7275-24-3 |
|---|---|
| Product Name | Beclotiamine Hydrochloride |
| Molecular Formula | C12H17Cl3N4S |
| Molecular Weight | 355.7 g/mol |
| IUPAC Name | 5-[[5-(2-chloroethyl)-4-methyl-1,3-thiazol-3-ium-3-yl]methyl]-2-methylpyrimidin-4-amine;chloride;hydrochloride |
| Standard InChI | InChI=1S/C12H16ClN4S.2ClH/c1-8-11(3-4-13)18-7-17(8)6-10-5-15-9(2)16-12(10)14;;/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16);2*1H/q+1;;/p-1 |
| Standard InChIKey | NFISUTDHQOVXQP-UHFFFAOYSA-M |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.Cl.[Cl-] |
| Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.Cl.[Cl-] |
| Synonyms | 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-chloroethyl)-4-methylthiazolium Chloride Hydrochloride; 5-β-Chlorethylthiamine Hydrochloride; |
| PubChem Compound | 24846800 |
| Last Modified | Nov 11 2021 |
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